6-methanesulfonyl-N-[1-(4-methanesulfonylphenyl)ethyl]-N-methylpyridine-3-sulfonamide

• IUPAC Name: N-methyl-6-methylsulfonyl-N-[1-(4-methylsulfonylphenyl)ethyl]pyridine-3-sulfonamide
• InChI: InChI=1S/C16H20N2O6S3/c1-12(13-5-7-14(8-6-13)25(3,19)20)18(2)27(23,24)15-9-10-16(17-11-15)26(4,21)22/h5-12H,1-4H3
• InChI Key: KBQYGCIVISVARR-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)S(=O)(=O)C)N(C)S(=O)(=O)C2=CN=C(C=C2)S(=O)(=O)C
• Molecular Formula: C16H20N2O6S3
• Molecular Weight: 432.5 g/mol

Description

Methanesulfonyl chloride is an organosulfur compound with the formula CH3SO2Cl. It is a colorless liquid that dissolves in polar organic solvents but is reactive toward water, alcohols, and many amines.

Synthesis Analysis

Methanesulfonyl chloride is manufactured by the reaction of methane and sulfuryl chloride in a radical reaction. Another method of manufacture entails chlorination of methanesulfonic acid with thionyl chloride or phosgene.

Molecular Structure Analysis

The molecular structure of a related compound, N-methyl-1-[4-(methylsulfonyl)phenyl]ethanamine hydrochloride, has been reported. Its InChI code is 1S/C10H15NO2S.ClH/c1-8(11-2)9-4-6-10(7-5-9)14(3,12)13;/h4-8,11H,1-3H3;1H.

Chemical Reactions Analysis

Methanesulfonyl chloride is mainly used to give methanesulfonates by its reaction with alcohols in the presence of a non-nucleophilic base. The formation of methanesulfonates is believed to proceed via a mechanism wherein methanesulfonyl chloride first undergoes an E1cb elimination to generate the highly reactive parent sulfene (CH2=SO2), followed by attack by the alcohol and rapid proton transfer to generate the observed product.

Physical And Chemical Properties Analysis

Methanesulfonyl chloride is a colorless liquid with a pungent, unpleasant odor. It has a density of 1.480 g/cm3, melts at -32 °C, and boils at 161 °C at 730 mmHg. It reacts with water and is soluble in alcohol, ether, and most organic solvents.

Mechanism of Action

The mechanism of action of these types of compounds often involves their reactivity as electrophiles, functioning as a source of the “CH3SO2+” synthon.

Safety and Hazards

Methanesulfonyl chloride is classified as corrosive to metals, toxic if swallowed, harmful in contact with skin, causes severe skin burns and eye damage, may cause an allergic skin reaction, fatal if inhaled, may cause respiratory irritation, and harmful to aquatic life.